![molecular formula C7H15NOS B1234147 3,3-Dimethyl-1-(methylthio)butan-2-one oxime CAS No. 39195-82-9](/img/structure/B1234147.png)
3,3-Dimethyl-1-(methylthio)butan-2-one oxime
Overview
Description
3,3-dimethyl-1-(methylsulfanyl)butan-2-one oxime is a ketoxime. It derives from a 3,3-dimethyl-1-(methylsulfanyl)butan-2-one.
Scientific Research Applications
Mass Spectral Characteristics
Research has utilized 3,3-dimethyl-1-(methylthio)butan-2-one oxime in studying mass spectral characteristics. Using deuterium labeling and high-resolution mass spectroscopy, modes of electron impact fragmentation of this compound and its metabolites have been investigated. The study found that fragmentation primarily occurs through either the loss of CH3NCO or the sulfur-containing moiety, with the process being influenced by the oxidation state at sulfur (Corkins, Mannion, & Storace, 1980).
Antioxidant Properties
Another study focused on the potential antioxidant properties of oxime compounds, including this compound derivatives. The research demonstrated that these compounds can decrease hydrogen peroxide-induced lipid peroxidation at low concentrations, suggesting potential as antioxidant compounds (Puntel et al., 2008).
Emission Profile in Silicone Sealants
A study on the emission profile of butan-2-one oxime from silicone sealants found significant variations in emission rates depending on the method of silicone application. This compound's emission process from neutral silicone sealant involves three stages: dynamic emission, declining emission, and stable residual emission. The findings are crucial for understanding environmental and health impacts of this compound in commercial applications (Klewicz, Marć, & Zabiegała, 2020).
Magnetism and Catalytic Activity in Nickel(II) Complexes
Research involving this compound has also explored its role in forming nickel(II) complexes with unique magnetic and catalytic properties. These complexes have been shown to exhibit interesting magnetic behaviors and significant catecholase-like activity, which are important for various scientific applications (Das et al., 2013).
Inhibition and Reactivation of Cholinesterases
A study on human cholinesterases has shown that oximes, including derivatives of this compound, can effectively inhibit and reactivate these enzymes. This research is significant for understanding the interactions of oximes with enzymes and their potential therapeutic applications (Worek, Diepold, & Eyer, 1999).
Properties
CAS No. |
39195-82-9 |
---|---|
Molecular Formula |
C7H15NOS |
Molecular Weight |
161.27 g/mol |
IUPAC Name |
N-(3,3-dimethyl-1-methylsulfanylbutan-2-ylidene)hydroxylamine |
InChI |
InChI=1S/C7H15NOS/c1-7(2,3)6(8-9)5-10-4/h9H,5H2,1-4H3 |
InChI Key |
WMNXDZQBHMQKLX-SOFGYWHQSA-N |
Isomeric SMILES |
CC(C)(C)/C(=N/O)/CSC |
SMILES |
CC(C)(C)C(=NO)CSC |
Canonical SMILES |
CC(C)(C)C(=NO)CSC |
39195-82-9 | |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.